![molecular formula C15H12ClF3N2O3 B6244460 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione CAS No. 958732-63-3](/img/no-structure.png)
3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione
Overview
Description
3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C15H12ClF3N2O3 and its molecular weight is 360.7. The purity is usually 95.
BenchChem offers high-quality 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione' involves the synthesis of the intermediate compounds followed by their coupling to form the final product. The key steps in the synthesis pathway include the synthesis of 4-(trifluoromethyl)phenylhydrazine, which is then coupled with ethyl acetoacetate to form 4-(trifluoromethyl)phenylhydrazono)ethyl acetoacetate. This intermediate is then reacted with morpholine to form 4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione, which is then chlorinated to form the final product.", "Starting Materials": [ "4-(trifluoromethyl)aniline", "ethyl acetoacetate", "morpholine", "phosphorus oxychloride", "sodium hydroxide", "acetic acid", "sodium bicarbonate" ], "Reaction": [ "4-(trifluoromethyl)aniline is reacted with phosphorus oxychloride to form 4-(trifluoromethyl)phenyl chloride.", "4-(trifluoromethyl)phenyl chloride is then reacted with sodium hydroxide to form 4-(trifluoromethyl)phenylhydrazine.", "4-(trifluoromethyl)phenylhydrazine is then coupled with ethyl acetoacetate in the presence of acetic acid to form 4-(trifluoromethyl)phenylhydrazono)ethyl acetoacetate.", "4-(trifluoromethyl)phenylhydrazono)ethyl acetoacetate is then reacted with morpholine in the presence of sodium bicarbonate to form 4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione.", "4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione is then chlorinated using phosphorus oxychloride to form the final product, 3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione." ] } | |
CAS RN |
958732-63-3 |
Product Name |
3-chloro-4-(morpholin-4-yl)-1-[4-(trifluoromethyl)phenyl]-2,5-dihydro-1H-pyrrole-2,5-dione |
Molecular Formula |
C15H12ClF3N2O3 |
Molecular Weight |
360.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
